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Abstract

Setidegrasib (also known as ASP3082) is a first-in-class, potent, and selective proteolysis-
targeting chimera (PROTAC) designed to degrade the KRAS G12D mutant protein.[1][2][3] The
KRAS G12D mutation is a key oncogenic driver in a variety of cancers, including pancreatic,
colorectal, and non-small cell lung cancer, and has historically been considered an
"undruggable” target.[1][3][4] Setidegrasib functions by hijacking the cell's natural protein
disposal system to specifically eliminate the KRAS G12D protein, thereby inhibiting
downstream signaling pathways crucial for cancer cell proliferation and survival. This technical
guide provides a comprehensive overview of the downstream signaling effects of Setidegrasib
in cancer cells, including quantitative data on its activity, detailed experimental methodologies,
and visual representations of its mechanism of action and effects.

Mechanism of Action

Setidegrasib is a heterobifunctional molecule composed of a ligand that binds to the KRAS
G12D protein, a linker, and a ligand for the von Hippel-Lindau (VHL) E3 ubiquitin ligase.[5] By
simultaneously binding to both KRAS G12D and VHL, Setidegrasib forms a ternary complex
that brings the E3 ligase in close proximity to the KRAS G12D protein. This proximity facilitates
the ubiquitination of KRAS G12D, marking it for degradation by the proteasome. The
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degradation of KRAS G12D leads to the suppression of downstream signaling through the
MAPK/ERK and PISK/AKT/mTOR pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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